![molecular formula C8H14 B096284 2-Methylnorbornane CAS No. 15185-11-2](/img/structure/B96284.png)
2-Methylnorbornane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Methylnorbornane, also known as 2-MNB, is a bicyclic hydrocarbon compound that belongs to the norbornane family. It is a colorless liquid with a boiling point of 162°C and a molecular weight of 136.23 g/mol. The compound is widely used in various scientific research applications due to its unique properties, including its ability to undergo various chemical reactions and its high thermal stability.
Mechanism of Action
The mechanism of action of 2-Methylnorbornane is not well understood. However, it is believed that the compound acts as a nucleophile in various chemical reactions, such as the hydrogenation of alkenes and the reduction of carbonyl compounds.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, some studies have suggested that the compound may have potential as an anti-cancer agent. Additionally, this compound has been shown to exhibit antimicrobial activity against various bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-Methylnorbornane is its high thermal stability, which makes it suitable for use in high-temperature reactions. The compound is also relatively easy to handle and store. However, one of the limitations of this compound is its high cost, which may limit its use in certain research applications.
Future Directions
There are several future directions for research on 2-Methylnorbornane. One area of interest is the development of new synthetic methods for the compound, which could lead to the synthesis of new and useful derivatives. Additionally, further research is needed to better understand the mechanism of action of this compound and its potential applications in various fields, including medicine and materials science.
Synthesis Methods
The synthesis of 2-Methylnorbornane can be achieved through several methods, including the hydrogenation of norbornadiene, the isomerization of 2,5-norbornadiene, and the reduction of 2-norbornene. The most common method used for the synthesis of this compound is the hydrogenation of norbornadiene, which involves the addition of hydrogen gas to norbornadiene in the presence of a catalyst, such as palladium or platinum.
Scientific Research Applications
2-Methylnorbornane has been widely used in various scientific research applications due to its unique properties. It is commonly used as a starting material for the synthesis of other compounds, such as pharmaceuticals, agrochemicals, and polymers. The compound is also used as a solvent in organic synthesis and as a reagent in analytical chemistry.
properties
CAS RN |
15185-11-2 |
---|---|
Molecular Formula |
C8H14 |
Molecular Weight |
110.2 g/mol |
IUPAC Name |
2-methylbicyclo[2.2.1]heptane |
InChI |
InChI=1S/C8H14/c1-6-4-7-2-3-8(6)5-7/h6-8H,2-5H2,1H3 |
InChI Key |
KWSARSUDWPZTFF-UHFFFAOYSA-N |
SMILES |
CC1CC2CCC1C2 |
Canonical SMILES |
CC1CC2CCC1C2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.